4-(3,5-difluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[(3,5-difluorophenyl)methyl]-2-(3-fluoro-4-methylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C21H15F3N2O3S/c1-13-6-7-17(11-18(13)24)26-21(27)25(12-14-8-15(22)10-16(23)9-14)19-4-2-3-5-20(19)30(26,28)29/h2-11H,12H2,1H3
• InChI Key: MGXXFHVXZZKXRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC(=C4)F)F)F
• Molecular Formula: C21H15F3N2O3S
• Molecular Weight: 432.4 g/mol
• CAS No.: 1031956-55-4

Description

4-(3,5-difluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H15F3N2O3S and its molecular weight is 432.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

Benzothiazole derivatives, such as fluorinated 2-(4-aminophenyl)benzothiazoles, have shown potent cytotoxic activities in vitro against certain cancer cell lines. For instance, these compounds were found to be highly cytotoxic in sensitive human breast cancer cell lines but inactive against other nonmalignant cells. This selectivity indicates their potential as targeted antitumor agents. Specifically, derivatives like 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole have been highlighted for pharmaceutical development due to their broad-spectrum antitumor activity and the absence of exportable metabolites in sensitive cells, suggesting a stable and effective antitumor response (Hutchinson et al., 2001; Bradshaw et al., 2002).

Sensing Applications

Benzothiazole derivatives have also been applied in the development of fluorescent probes for sensing specific metal cations and pH changes. For example, 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzothiazole derivatives have been used to create probes that are highly sensitive to changes in pH and selective in detecting magnesium and zinc cations. These properties make them suitable for various biochemical and medical applications, including the study of cellular processes and the development of diagnostic tools (Tanaka et al., 2001).